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Compound of Interest

Compound Name: YKL-06-061

Cat. No.: B611892 Get Quote

Technical Support Center: YKL-06-061
This guide provides researchers, scientists, and drug development professionals with essential

information for handling the compound YKL-06-061. It includes frequently asked questions and

troubleshooting advice to prevent common issues, such as precipitation in stock solutions,

ensuring the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is YKL-06-061 and what are its primary targets?
YKL-06-061 is a potent and selective, second-generation small molecule inhibitor of Salt-

Inducible Kinases (SIK)[1][2][3]. It is also recognized as an inhibitor of TRAF2 and NCK-

interacting kinase (TNIK), a critical component of the Wnt signaling pathway[4][5][6]. Its primary

targets are SIK1, SIK2, and SIK3[7]. Due to its role in modulating these pathways, it is utilized

in research related to cancer, immunology, and neurology[5][8][9].

Table 1: Target Profile and IC₅₀ Values for YKL-06-061
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Target IC₅₀ (nM) Notes

SIK1 6.56 Cell-free assay[3][7]

SIK2 1.77 Cell-free assay[3][7]

SIK3 20.5 Cell-free assay[3][7]

FRK 1.1

In a panel of 468 kinases, FRK

was the only kinase inhibited

more strongly than SIKs[10]

[11]

CSF1R 9.66 Off-target activity[10]

p38α 10.1 Off-target activity[10]

| TNK2 | 10.5 | Off-target activity[10] |

Q2: What are the key physical and chemical properties of YKL-06-
061?
Understanding the basic properties of YKL-06-061 is the first step to proper handling.

Table 2: Physical and Chemical Properties of YKL-06-061

Property Value Reference

Molecular Formula C₃₀H₃₇N₇O₂ [3][10]

Molecular Weight 527.66 g/mol [1][3]

Appearance White to off-white solid [1]

| CAS Number | 2172617-15-9 |[2][10] |
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Precipitation is a common issue that can compromise experimental results. This section

provides a systematic approach to preparing and storing YKL-06-061 to maintain its solubility

and stability.

Q3: My YKL-06-061 powder is not dissolving. What is the correct
procedure?
Difficulty in dissolving YKL-06-061 usually stems from using a suboptimal solvent or insufficient

physical agitation. YKL-06-061 is insoluble in water but soluble in organic solvents like DMSO

and Ethanol[2][3].

Recommended Protocol: Preparing a 10 mM Stock Solution in DMSO

Preparation: Before opening, allow the vial of YKL-06-061 powder to equilibrate to room

temperature for at least 20 minutes. This prevents condensation of atmospheric moisture

onto the compound.

Weighing: Accurately weigh the desired amount of powder. For 1 mg of YKL-06-061 (MW:

527.66), you will need 189.5 µL of DMSO to make a 10 mM solution.

Solvent Addition: Add the calculated volume of fresh, anhydrous (low moisture) DMSO.

Using DMSO that has absorbed moisture can significantly reduce the solubility of the

compound[3].

Solubilization: Vortex the solution vigorously. If particles are still visible, sonicate the vial in

an ultrasonic bath for 5-10 minutes[1][12]. Gentle warming in a 37°C water bath can also aid

dissolution.

Confirmation: Ensure the solution is clear and free of any visible precipitate before storing.
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Workflow for YKL-06-061 Solubilization
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A recommended workflow for dissolving YKL-06-061.
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Q4: I found a precipitate in my stock solution after freezing. What
should I do?
Precipitation upon storage, especially after freeze-thaw cycles, can occur due to several

factors.

Common Causes of Precipitation:

Improper Storage: Storing at -20°C for extended periods (over one month) can lead to

instability[1][2].

Freeze-Thaw Cycles: Repeated changes in temperature can cause the compound to fall out

of solution. It is crucial to aliquot the stock solution into single-use volumes[2].

Solvent Hydration: Using DMSO that is not anhydrous can introduce water, reducing

solubility[3].

Concentration Limit: The stock solution may be too concentrated and thus unstable at low

temperatures.

Troubleshooting Steps:

Warm the Solution: Gently warm the vial in a 37°C water bath for 10-15 minutes.

Agitate: Vortex and sonicate the solution as described in the dissolution protocol.

Assess: If the precipitate redissolves, immediately aliquot the solution into smaller, single-

use volumes to prevent future freeze-thaw cycles.

Store Correctly: Store the aliquots at -80°C for long-term stability (up to 6 months)[1].
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Troubleshooting Precipitation in Stock Solutions
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A decision tree for handling precipitated stock solutions.
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Solubility Data
The following table summarizes the solubility of YKL-06-061 in various common laboratory

solvents. Always use fresh, anhydrous solvents for best results.

Table 3: Solubility Profile of YKL-06-061

Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO 16.67 - 62.5 31.6 - 118.45

Requires
sonication. Use of
fresh, anhydrous
DMSO is critical[1]
[3][12].

Ethanol 4 7.58 [2][3]

Water Insoluble Insoluble [2][3]

Acetonitrile 0.1 - 1 Slightly Soluble [10]

| Chloroform | 1 - 10 | Sparingly Soluble |[10] |

Storage Recommendations
Proper storage is essential for maintaining the chemical integrity and activity of YKL-06-061.

Table 4: Recommended Storage Conditions
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Form Temperature Duration
Special
Instructions

Solid Powder -20°C ≥ 3 years
Keep desiccated[2]
[3].

Stock Solution -80°C ≤ 6 months

Recommended for

long-term storage.

Protect from light,

store under nitrogen,

and aliquot to avoid

freeze-thaw cycles[1]

[2][13].

| Stock Solution | -20°C | ≤ 1 month | Suitable for short-term storage only[1][2][13]. |

Scientific Context: Signaling Pathway
Q5: Which signaling pathway is modulated by YKL-06-061?
YKL-06-061 is a known inhibitor of TNIK, a kinase that acts as a crucial co-activator in the

canonical Wnt signaling pathway[4][14]. In this pathway, TNIK interacts with the β-

catenin/TCF4 complex and phosphorylates TCF4, which is an essential step for the

transcriptional activation of Wnt target genes that drive cell proliferation[4][6]. By inhibiting

TNIK, YKL-06-061 can effectively suppress this transcriptional activity, making it a valuable tool

for studying Wnt-dependent processes, particularly in oncology[5][14].
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Simplified Wnt Signaling Pathway & YKL-06-061 Inhibition
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Inhibition of the Wnt pathway by YKL-06-061 via TNIK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611892?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

